Cas no 1805598-63-3 (Ethyl 4-bromo-6-cyanonicotinate)

• Product Name: Ethyl 4-bromo-6-cyanonicotinate
• CAS No: 1805598-63-3
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• CID: 4803188
• Update Time: 2023-08-17

Ethyl 4-bromo-6-cyanonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-6-cyanonicotinate

• Inchi： 1S/C9H7BrN2O2/c1-2-14-9(13)7-5-12-6(4-11)3-8(7)10/h3,5H,2H2,1H3
• InChI Key： NNAVSOHNIAXSFR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)N=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 1.8
• Topological Polar Surface Area: 63